5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole

• Molecular Formula: C7H8N6
• Molecular Weight: 176.18 g/mol
• IUPAC Name: 5-(5-methylpyrazin-2-yl)-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C7H8N6/c1-4-2-10-5(3-9-4)6-11-7(8)13-12-6/h2-3H,1H3,(H3,8,11,12,13)
• InChI Key: OFAQVSVZQCSMEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C2=NC(=NN2)N

Description

5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole is a heterocyclic compound that features a triazole ring substituted with an amino group and a pyrazinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 5-methyl-2-pyrazinecarboxylic acid hydrazide with formamide, followed by cyclization to form the triazole ring. The reaction conditions often require heating and the use of catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity starting materials and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The pyrazinyl group can be reduced to form dihydropyrazine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles such as alkyl halides and acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions include nitro derivatives, dihydropyrazine derivatives, and various substituted triazoles, depending on the specific reagents and conditions used.

Scientific Research Applications

5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: It is being investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It is used in the development of new materials with specific properties, such as conductivity and fluorescence.

Comparison with Similar Compounds

Similar Compounds

• 5-Amino-3-(5-methyl-2-pyrazinyl)isoxazole
• 5-Amino-3-(5-methyl-2-pyrazinyl)thiophene
• 5-Amino-3-(5-methyl-2-pyrazinyl)pyridine

Uniqueness

5-Amino-3-(5-methyl-2-pyrazinyl)-1H-1,2,4-triazole is unique due to its specific triazole ring structure and the presence of both an amino group and a pyrazinyl group. This combination of functional groups provides distinct chemical reactivity and potential biological activity compared to similar compounds.